Cas no 1804672-45-4 (2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid
• CAS No: 1804672-45-4
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4864546
• Update Time: 2023-08-20

2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-3(7(13)14)4(12(15)16)2(1-11-5)6(9)10/h1,6H,(H,13,14)
• InChI Key： CFDAQXVERIVUJB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96